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Compound of Interest

Compound Name: Kielcorin

Cat. No.: B1164478 Get Quote

Kielcorin: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Kielcorin is a naturally occurring xanthone derivative isolated from the plant species

Kielmeyera variabilis. This technical guide provides a concise summary of its known chemical

properties, including its CAS number and molecular structure. It also presents available data on

its biological activity, specifically its evaluation for antibacterial properties, and details the

experimental protocols used in these assessments. At present, comprehensive spectral data,

such as ¹H and ¹³C NMR, and information regarding its engagement with cellular signaling

pathways are not available in the public domain.

Chemical Identity and Structure
Kielcorin is identified by the CAS Registry Number 64280-48-4. Its molecular formula is

C₂₄H₂₀O₈, and it has a molecular weight of 436.41 g/mol .

Table 1: Chemical Identifiers for Kielcorin
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Identifier Value

CAS Number 64280-48-4[1]

Molecular Formula C₂₄H₂₀O₈[1]

Molecular Weight 436.41 g/mol

IUPAC Name

(2R,3R)-3-(4-hydroxy-3-methoxyphenyl)-2-

(hydroxymethyl)-5-methoxy-2,3-dihydro-[1]

[2]dioxino[2,3-c]xanthen-7-one

The chemical structure of Kielcorin, a complex xanthone, is depicted in Figure 1.

Figure 1. Chemical structure of Kielcorin.

Biological Activity
The primary biological evaluation of Kielcorin reported in the literature has been its

assessment for antibacterial activity.

Antibacterial Activity
Kielcorin was evaluated for its ability to inhibit the growth of several bacterial strains. The

results, summarized in Table 2, indicate that Kielcorin was inactive against the tested Gram-
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positive and Gram-negative bacteria under the experimental conditions used.

Table 2: Minimum Inhibitory Concentration (MIC) of Kielcorin against Various Bacterial Strains

Bacterial Strain Type MIC (µg/mL) Reference

Staphylococcus

aureus
Gram-positive > 100 [3]

Bacillus subtilis Gram-positive > 100 [3]

Escherichia coli Gram-negative > 100 [3]

Pseudomonas

aeruginosa
Gram-negative > 100 [3]

Experimental Protocols
Isolation of Kielcorin
Kielcorin was isolated from the stems of Kielmeyera variabilis through a bioassay-guided

fractionation process. The general workflow for such an isolation is presented below.
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A generalized workflow for the isolation of Kielcorin.

Determination of Minimum Inhibitory Concentration
(MIC)
The antibacterial activity of Kielcorin was determined using a broth microdilution method.

Bacterial Culture Preparation: The bacterial strains were cultured in an appropriate broth

medium.
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Inoculum Preparation: The turbidity of the bacterial suspension was adjusted to a 0.5

McFarland standard.

Serial Dilution: Kielcorin was serially diluted in a 96-well microtiter plate.

Inoculation: The standardized bacterial suspension was added to each well.

Incubation: The microtiter plates were incubated under appropriate conditions for each

bacterium.

MIC Determination: The MIC was recorded as the lowest concentration of Kielcorin that

completely inhibited visible bacterial growth.

Signaling Pathways
Currently, there is no published research available that elucidates the mechanism of action of

Kielcorin or its potential interactions with any cellular signaling pathways.

Spectroscopic Data
Detailed ¹H and ¹³C NMR spectral data for Kielcorin have not been reported in the peer-

reviewed scientific literature. The structural elucidation was likely based on a combination of

spectroscopic techniques, but the raw data is not publicly available.

Conclusion and Future Directions
Kielcorin is a structurally defined natural product isolated from Kielmeyera variabilis. While its

antibacterial activity has been investigated and found to be insignificant against the tested

strains, its broader pharmacological profile remains unexplored. Future research should focus

on:

Comprehensive Biological Screening: Evaluating the cytotoxic, antifungal, antiviral, and other

potential bioactivities of Kielcorin.

Spectroscopic Characterization: Publishing the complete ¹H and ¹³C NMR spectral data to

aid in its identification and synthesis.
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Mechanism of Action Studies: Investigating its molecular targets and effects on cellular

signaling pathways to understand its potential therapeutic applications.

This technical guide serves as a summary of the currently available information on Kielcorin
and highlights the significant gaps in our knowledge that future research can address.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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